N'-(2-chloropropanoyl)-2-fluorobenzohydrazide

• IUPAC Name: N'-(2-chloropropanoyl)-2-fluorobenzohydrazide
• InChI: InChI=1S/C10H10ClFN2O2/c1-6(11)9(15)13-14-10(16)7-4-2-3-5-8(7)12/h2-6H,1H3,(H,13,15)(H,14,16)
• InChI Key: RVACGMVKMPLCPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NNC(=O)C1=CC=CC=C1F)Cl
• Molecular Formula: C10H10ClFN2O2
• Molecular Weight: 244.65 g/mol

Description

“N’-(2-chloropropanoyl)-2-fluorobenzohydrazide” is likely an organic compound consisting of a 2-fluorobenzohydrazide group attached to a 2-chloropropanoyl group. Similar compounds are often used in organic synthesis and pharmaceutical research.

Molecular Structure Analysis

The molecular structure of “N’-(2-chloropropanoyl)-2-fluorobenzohydrazide” would likely consist of a 2-fluorobenzene ring attached to a hydrazide group, which is in turn attached to a 2-chloropropane group.

Chemical Reactions Analysis

Again, while specific reactions involving “N’-(2-chloropropanoyl)-2-fluorobenzohydrazide” are not available, similar compounds often participate in reactions involving the hydrazide group or the acid chloride group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N’-(2-chloropropanoyl)-2-fluorobenzohydrazide” would depend on its specific structure. Similar compounds often appear as a powder and have a molecular weight of around 244.65 g/mol.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • A study by Saeed, Arshad, & Flörke (2013) synthesized a hydrazide derivative and characterized it using NMR and IR spectroscopy, X-ray diffraction, and compared the results with density functional methods. The study emphasizes the significance of such compounds in understanding molecular structure and properties.

• Complex Formation and Catalytic Properties :

  • Research by Liu et al. (2020) demonstrated the use of a similar fluorobenzohydrazide compound to prepare oxidovanadium(V) and dioxidomolybdenum(VI) complexes. These complexes were studied for their catalytic oxidation properties, showcasing potential applications in chemical reactions and industrial processes.

• Antimicrobial and Antifungal Activities :

  • A 2018 study by He et al. explored the antimicrobial properties of vanadium(V) complexes derived from chlorido-substituted hydrazone compounds, including a fluorobenzohydrazide derivative. This study highlights the potential of these compounds in developing new antibacterial and antifungal agents.

• Insecticidal Activities :

  • Research on novel 2-fluorophenyl-1,3,4-oxadiazoles by Shi et al. (2000) showed that derivatives of 2-fluorobenzohydrazide have insecticidal activities, suggesting their use in pest control and agricultural applications.

• Anticancer Activities :

  • A study by De-jiang (2013) on 3-fluorobenzoylhydrazide derivatives revealed their in vitro anticancer activity against various cancer cell lines, indicating the potential therapeutic applications of fluorobenzohydrazide derivatives in cancer treatment.

• Nonlinear Optical Properties :

  • The study by Latha et al. (2021) on a novel hydrazone Schiff base compound related to fluorobenzohydrazide focused on its nonlinear optical properties, which are essential for photonic and optoelectronic applications.

Mechanism of Action

Target of Action

It’s structurally similar to 2-chloropropionyl chloride , which is used as a reagent in proteomics research

Mode of Action

Based on the known actions of similar compounds, it may interact with its targets through covalent bonding, leading to changes in the target’s function . The presence of the fluorine atom could potentially influence the compound’s reactivity and interaction with its targets.

Future Directions

The future directions for research involving “N’-(2-chloropropanoyl)-2-fluorobenzohydrazide” would depend on its properties and potential applications. It could be used in the synthesis of other compounds, or in pharmaceutical research.